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Compound of Interest

Compound Name: STRONTIUM PHOSPHIDE

Cat. No.: B1143653

For Researchers, Scientists, and Drug Development Professionals

Introduction

Strontium phosphide, with the chemical formula Sr3P2, is an inorganic compound that has
garnered interest in various scientific and technical fields.[1] It is recognized for its reactive
nature and its utility as a reagent and in the fabrication of specialized chemical devices.[1] This
guide provides a comprehensive overview of strontium phosphide, focusing on its chemical
identifiers, physical and chemical properties, synthesis protocols, and safety considerations to
support researchers and professionals in its application.

Chemical Identifiers and Physical Properties

Strontium phosphide is a black crystalline solid.[1] It is thermally stable at high temperatures
but decomposes in the presence of water.[1] Key identifiers and physical properties are
summarized in the table below for quick reference.
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Identifier/Property

Value

Reference(s)

Chemical Formula

Sr3P2

[1]2]

IUPAC Name Tristrontium diphosphide [1][2]
CAS Number 12504-16-4 [1]12113]
PubChem CID 166710 [11[2]
EC Number 235-678-9 [1][4]
UN Number 2013 [1][5]
Molecular Weight 324.8 g/mol [2]
Appearance Black crystalline material [1]
Density 2.68 g/cm?3 [1]
Solubility in Water Decomposes [1]
Crystal Structure Cubic [1]

Note on CAS Numbers: While CAS number 12504-16-4 is the most consistently cited identifier
for tristrontium diphosphide (Sr3P2), the number 12504-13-1 is also occasionally associated
with "strontium phosphide".[2][5] However, 12504-13-1 is more accurately assigned to
strontium monophosphide (SrP).[6] For the purposes of this guide, all information pertains to
Sr3P2 under CAS number 12504-16-4.

Chemical Properties and Reactivity

Strontium phosphide is a highly reactive compound, particularly with water and acids. Its
reactivity is a critical consideration for its handling and application.

Reaction with Water

Strontium phosphide reacts with water to produce strontium hydroxide and phosphine gas,
which is toxic and can ignite spontaneously in air.[1][2]

Reaction: SrsP2 + 6H20 — 3Sr(OH)z + 2PH;3[1]
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Reaction with Acids

It readily reacts with acids to form the corresponding strontium salt and phosphine gas.[1]

Reaction: SrsP2 + 6HCI — 3SrClz + 2PH;3[1]

Synthesis of Strontium Phosphide

Two primary methods for the synthesis of strontium phosphide are documented, both
requiring high temperatures and controlled environments due to the reactivity of the product.

Method 1: Reduction of Strontium Phosphate with
Carbon

This method involves the high-temperature reduction of strontium phosphate with a carbon
source, such as soot, in an arc furnace.[1]

Overall Reaction: Sr3(POa4)2 + 8C — SrsP2 + 8CO[1]
Experimental Protocol:

o Precursor Preparation: Stoichiometric amounts of strontium phosphate (Sr3(POa4)2) and finely
divided carbon (soot or lamp black) are thoroughly mixed.

o Reaction: The mixture is heated in an arc furnace. The high temperature facilitates the
carbothermal reduction of the phosphate to the phosphide.

e Product Isolation: The resulting strontium phosphide is cooled under an inert atmosphere
to prevent oxidation.

Method 2: Direct Reaction of Strontium and Phosphorus

Strontium phosphide can also be synthesized by the direct reaction of strontium metal with
red phosphorus at elevated temperatures.[1]

Overall Reaction: 6Sr + Pa — 2SrsP2[1]

Experimental Protocol:
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e Reactant Preparation: Stoichiometric amounts of strontium metal and red phosphorus are
loaded into a crucible (e.g., alumina or tantalum) within an inert atmosphere glovebox to
prevent oxidation.

o Reaction: The crucible is sealed in a quartz ampoule under vacuum or an inert atmosphere
(e.g., argon). The ampoule is then heated in a tube furnace to a high temperature (typically
>600 °C). The reaction is highly exothermic.

e Annealing and Cooling: The product is typically annealed at a high temperature to ensure
homogeneity and then slowly cooled to room temperature.

e Product Handling: The resulting strontium phosphide is handled exclusively under an inert
atmosphere.

Characterization of Strontium Phosphide

The synthesized strontium phosphide should be characterized to confirm its phase purity and
composition.

Technique Purpose

X Diffraction (XRD) To identify the crystalline phase of the product
-ray Diffraction
Y and determine lattice parameters.

To determine the elemental composition and
X-ray Photoelectron Spectroscopy (XPS) oxidation states of strontium and phosphorus on

the surface of the material.

Safety, Handling, and Storage

Due to its high reactivity, particularly with moisture, stringent safety protocols must be followed
when working with strontium phosphide.

« Handling: All handling of strontium phosphide should be conducted in a controlled inert
atmosphere, such as a glovebox filled with argon or nitrogen.[7][8] Personal protective
equipment (PPE), including flame-retardant lab coats, safety goggles, and appropriate
gloves, is mandatory.[9]
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o Storage: Strontium phosphide should be stored in a tightly sealed container under an inert
atmosphere in a cool, dry, and well-ventilated area, away from water, acids, and oxidizing
agents.[9]

o Spill Management: In case of a spill, the area should be evacuated. The spilled material
should be covered with a dry, non-combustible absorbent such as sand or soda ash. Water
should never be used to clean up a strontium phosphide spill.[2]

o Fire Fighting: In the event of a fire involving strontium phosphide, water and foam are
contraindicated.[2] Use a Class D fire extinguisher or dry chemical powder, sand, or soda
ash.[2]

Visualizing Workflows
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Caption: Workflow for the synthesis of strontium phosphide via direct reaction of elements.

Safe Handling and Emergency Response Logic
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Caption: Logical workflow for the safe handling of and emergency response to strontium
phosphide incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phosphide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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